Cas no 81024-58-0 (5-Butoxy-3-(butoxycarbonyl)-3-hydroxy-5-oxopentanoate)

• Product Name: 5-Butoxy-3-(butoxycarbonyl)-3-hydroxy-5-oxopentanoate
• CAS No: 81024-58-0
• MF: C₁₄H₂₃O₇
• MW: 303.328225374222
• CID: 2802937
• Update Time: 2023-08-07

5-Butoxy-3-(butoxycarbonyl)-3-hydroxy-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• 5-Butoxy-3-(butoxycarbonyl)-3-hydroxy-5-oxopentanoate

• Inchi： 1S/C14H24O7/c1-3-5-7-20-12(17)10-14(19,9-11(15)16)13(18)21-8-6-4-2/h19H,3-10H2,1-2H3,(H,15,16)/p-1
• InChI Key： WBKYGCZSBGEBFP-UHFFFAOYSA-M
• SMILES： OC(C(=O)OCCCC)(CC(=O)[O-])CC(=O)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 348
• XLogP3: 1.8
• Topological Polar Surface Area: 113